Cas no 2381646-40-6 ((1R,2R)-2-Amino-5,5-difluoro-cyclohexanol hydrochloride)

• Product Name: (1R,2R)-2-Amino-5,5-difluoro-cyclohexanol hydrochloride
• CAS No: 2381646-40-6
• MF: C₆H₁₁F₂NO
• MW: 151.154448747635
• MDL: MFCD30802999
• CID: 5184756
• Update Time: 2026-03-05

(1R,2R)-2-Amino-5,5-difluoro-cyclohexanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-2-Amino-5,5-difluoro-cyclohexanol hydrochloride
• (1R,2R)-2-Amino-5,5-difluoro-cyclohexanol

• MDL： MFCD30802999
• Inchi： 1S/C6H11F2NO/c7-6(8)2-1-4(9)5(10)3-6/h4-5,10H,1-3,9H2/t4-,5-/m1/s1
• InChI Key： DSGREFWTLMOQGZ-RFZPGFLSSA-N
• SMILES： [C@@H]1(O)CC(F)(F)CC[C@H]1N

Additional information on (1R,2R)-2-Amino-5,5-difluoro-cyclohexanol hydrochloride

(1R,2R)-2-Amino-5,5-difluoro-cyclohexanol hydrochloride: A Comprehensive Overview

(1R,2R)-2-Amino-5,5-difluoro-cyclohexanol hydrochloride (CAS No. 2381646-40-6) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including the presence of two fluorine atoms and a hydroxyl group, which contribute to its potential therapeutic applications.

The chirality of (1R,2R)-2-Amino-5,5-difluoro-cyclohexanol hydrochloride is a critical aspect of its biological activity. Chiral compounds are known to exhibit distinct pharmacological properties compared to their enantiomers, making them valuable in the development of enantioselective drugs. The (1R,2R) configuration of this compound ensures that it interacts specifically with biological targets, potentially leading to improved efficacy and reduced side effects.

Recent studies have highlighted the potential of (1R,2R)-2-Amino-5,5-difluoro-cyclohexanol hydrochloride in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases. Research has shown that this compound can modulate specific neurotransmitter systems, which are often dysregulated in conditions such as Alzheimer's disease and Parkinson's disease. The ability to influence these systems makes it a promising candidate for further investigation.

In addition to its potential in neurodegenerative diseases, (1R,2R)-2-Amino-5,5-difluoro-cyclohexanol hydrochloride has also been explored for its anti-inflammatory properties. Inflammation is a key factor in many chronic diseases, including cardiovascular diseases and autoimmune disorders. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as an anti-inflammatory agent.

The pharmacokinetic properties of (1R,2R)-2-Amino-5,5-difluoro-cyclohexanol hydrochloride have been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the compound reaches its intended target sites and remains active for an appropriate duration.

One of the key challenges in the development of new drugs is ensuring their safety and efficacy through rigorous clinical trials. Preclinical studies on (1R,2R)-2-Amino-5,5-difluoro-cyclohexanol hydrochloride have demonstrated promising results in animal models. These studies have provided valuable insights into the compound's mechanism of action and potential therapeutic benefits. However, further clinical trials are necessary to validate these findings in human subjects.

The synthesis of (1R,2R)-2-Amino-5,5-difluoro-cyclohexanol hydrochloride is another area of active research. Chemists have developed several synthetic routes to produce this compound with high enantiomeric purity. These methods involve advanced techniques such as asymmetric synthesis and chiral catalysis. The ability to produce the compound efficiently and at scale is essential for its commercialization as a pharmaceutical product.

In conclusion, (1R,2R)-2-Amino-5,5-difluoro-cyclohexanol hydrochloride (CAS No. 2381646-40-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential.